Cas no 2227776-45-4 (rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227776-45-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6396206
• PubChem ID: 95002313
• Update Time: 2025-06-07

rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1806352
• 2227776-45-4

• Inchi： 1S/C12H14O5/c1-16-9-3-6(4-10(17-2)11(9)13)7-5-8(7)12(14)15/h3-4,7-8,13H,5H2,1-2H3,(H,14,15)/t7-,8+/m0/s1
• InChI Key： KYCQASUFFDQFAS-JGVFFNPUSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(4-Hydroxy-3,5-Dimethoxyphenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No: 2227776-45-4) is a structurally unique organic compound with significant potential in the fields of pharmacology and natural product chemistry. This compound is characterized by its cyclopropane core, which is a three-membered ring structure known for its inherent strain and reactivity. The presence of a hydroxyl group and methoxy substituents on the aromatic ring further enhances its chemical complexity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to modulate protein-protein interactions and serve as scaffolds for novel therapeutic agents. The racemic mixture nature of this compound suggests that it exists as a 50:50 ratio of its enantiomers, which can be separated using advanced chromatographic techniques for stereo-specific studies. The carboxylic acid group at the 1-position of the cyclopropane ring plays a critical role in determining the compound's acidity and reactivity, making it a potential candidate for further functionalization in medicinal chemistry.

The aromatic ring substituents, specifically the hydroxyl group at position 4 and the methoxy groups at positions 3 and 5, contribute significantly to the compound's electronic properties and hydrophilicity. These groups are known to influence the compound's solubility, stability, and interaction with biological targets. Recent research has demonstrated that such substituents can enhance the bioavailability of drugs by improving their absorption across biological membranes.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the aromatic precursor, followed by cyclopropanation reactions to form the strained ring system. The use of transition metal catalysts has been reported to facilitate these transformations, ensuring high yields and stereoselectivity.

Biologically, this compound has shown promising activity in preliminary assays targeting enzymes involved in inflammation and oxidative stress. The hydroxyl group and methoxy groups are believed to interact with key residues in enzyme active sites, leading to inhibition of their catalytic activity. Furthermore, computational studies have revealed that the cyclopropane core can act as a rigid scaffold for binding to protein targets, enhancing its potential as a lead compound in drug development.

In terms of applications, this compound serves as a valuable tool for studying the relationship between molecular structure and biological activity. Its unique combination of functional groups makes it an ideal candidate for further exploration in areas such as anti-inflammatory drug design and antioxidant therapy. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its suitability for therapeutic use.

In conclusion, rac-(1R,2R)-2-(4-hydroxy-3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No: 2227776-45-4) represents a fascinating example of how structural complexity can be harnessed to create compounds with significant biomedical potential. With its unique features and promising biological profile, this compound continues to attract attention from researchers in academia and industry alike.